Cas no 2229347-99-1 (3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229347-99-1
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 5937701
• PubChem ID: 165737037
• Update Time: 2025-10-28

3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1938122
• 2229347-99-1

• Inchi： 1S/C10H10BrFO3/c1-10(15,9(13)14)5-6-4-7(12)2-3-8(6)11/h2-4,15H,5H2,1H3,(H,13,14)
• InChI Key： LLHQCIFOYPBIBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(C(=O)O)(C)O)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid

3-(2-Bromo-5-Fluorophenyl)-2-Hydroxy-2-Methylpropanoic Acid: A Comprehensive Overview

The compound 3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid, identified by the CAS number NO2229347-99-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position and a fluorine atom at the 5-position of a phenyl ring, attached to a propanoic acid moiety with hydroxyl and methyl substituents. The combination of these functional groups makes this compound highly versatile and valuable in various applications, particularly in pharmaceutical research and material science.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and oxidation reactions, has made it a key player in drug discovery programs. For instance, researchers have utilized this compound to develop novel antibiotics and anticancer agents, leveraging its structural flexibility to target specific biological pathways.

The synthesis of 3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid involves a multi-step process that typically begins with the bromination of a fluorinated aromatic compound. This is followed by the introduction of the hydroxyl and methyl groups through either direct substitution or protective group strategies. The optimization of these steps has been a focus of recent research, with advancements in catalytic methods and green chemistry practices significantly improving the yield and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility characteristics make it suitable for use in both aqueous and organic reaction media, depending on the specific application. Additionally, its stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme thermal or oxidative stress.

The application of 3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid extends beyond pharmaceuticals into materials science. Recent research has explored its use as a precursor for advanced polymers and coatings, where its functional groups can be exploited to create materials with tailored mechanical and chemical properties. For example, its ability to form strong hydrogen bonds has been utilized in the development of high-performance adhesives and sealants.

In conclusion, 3-(2-bromo-5-fluorophenyl)-2-hydroxy-2-methylpropanoic acid stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and application development, positions it as a key molecule for future innovations in both academic and industrial settings.